Cas no 53526-06-0 ( )

• Product Name: &nbsp
• CAS No: 53526-06-0
• MF: C₁₉H₂₄N₄
• MW: 308.420663833618
• CID: 938702
• PubChem ID: 292432
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 5-heptylbenzo[f]quinazoline-1,3-diamine
• 1,3-Diamino-5-n-heptylbenzo[f]quinazoline
• 1,3-Diamino-5-n-heptylbenzo< f> chinazolin
• 5-heptyl-benzo[f]quinazoline-1,3-diamine
• AC1L6I00
• AC1Q4YOI
• AG-K-04473
• AR-1G8322
• CTK4J8320
• NSC158173
• 5-Heptylbenzo[f]quinazoline-1,3-diamine #
• 53526-06-0
• DTXSID80303400
• RQLREYCMBDLNOD-UHFFFAOYSA-N
• NSC-158173
• &nbsp;

• Inchi： 1S/C19H24N4/c1-2-3-4-5-6-10-14-12-13-9-7-8-11-15(13)16-17(14)22-19(21)23-18(16)20/h7-9,11-12H,2-6,10H2,1H3,(H4,20,21,22,23)
• InChI Key： RQLREYCMBDLNOD-UHFFFAOYSA-N
• SMILES： N1C(N)=NC(=C2C3C=CC=CC=3C=C(C=12)CCCCCCC)N

Computed Properties

• Exact Mass: 308.20032
• Monoisotopic Mass: 308.20009678g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• PSA: 77.82
• LogP: 5.62270